2-Methyl-3-(oxan-4-yloxy)pyrazine
Overview
Description
Scientific Research Applications
Alkaloids and Antiviral Activity
A study on alkaloids derived from the mangrove-derived actinomycete Jishengella endophytica identified compounds related to pyrazines. These compounds demonstrated activity against the influenza A virus subtype H1N1, highlighting the potential of pyrazine derivatives in antiviral research (Wang et al., 2014).
Ligands for Metal Ions
Research on highly substituted pyrazole ligands and their complexes with platinum(II) and palladium(II) metal ions has been conducted, showcasing the utility of pyrazine derivatives in forming complex structures with metal ions, which have potential applications in catalysis and material science (Budzisz et al., 2004).
Green Synthesis
A green, one-pot, solvent-free synthesis method for pyrano[2,3-c]-pyrazoles and pyrazolo[1,5-a]pyrimidines has been developed. This method emphasizes the importance of environmentally friendly chemical synthesis techniques, which are crucial for sustainable chemistry (Al-Matar et al., 2010).
Microbial Metabolism
The microbial metabolism of pyrazines has been reviewed, including their synthesis and degradation by bacteria and fungi. This research is significant for understanding the role of microorganisms in transforming pyrazine compounds, which has implications for biotechnology and environmental science (Rajini et al., 2011).
Electrochromic Materials
Study on donor-acceptor polymeric electrochromic materials employing pyrazine as the acceptor unit has led to the development of polymers with potential applications in NIR electrochromic devices. This research contributes to advancements in materials science, particularly in the development of smart windows and display technologies (Zhao et al., 2014).
Corrosion Inhibition
Theoretical evaluation of the corrosion inhibition performance of pyrazine derivatives for steel corrosion has been carried out. This research offers insights into the protective mechanisms of these compounds against corrosion, which is vital for the preservation of materials in various industries (Obot & Gasem, 2014).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Pyrazine derivatives, which “2-Methyl-3-(oxan-4-yloxy)pyrazine” is a part of, have been shown to exhibit a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Mode of Action
Pyrazine derivatives often interact with their targets through various mechanisms, depending on the specific biological activity they exhibit .
properties
IUPAC Name |
2-methyl-3-(oxan-4-yloxy)pyrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-8-10(12-5-4-11-8)14-9-2-6-13-7-3-9/h4-5,9H,2-3,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDQVECRUWMWADX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN=C1OC2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-3-(oxan-4-yloxy)pyrazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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